Cas no 1096950-94-5 (2-(2-Chlorophenoxy)quinoline-4-carboxylic acid)

• Product Name: 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid
• CAS No: 1096950-94-5
• MF: C₁₆H₁₀ClNO₃
• MW: 299.708503246307
• MDL: MFCD13657819
• CID: 4679903
• Update Time: 2025-06-07

2-(2-Chlorophenoxy)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenoxy)quinoline-4-carboxylic acid
• 4-quinolinecarboxylic acid, 2-(2-chlorophenoxy)-
• 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid

• MDL： MFCD13657819
• Inchi： 1S/C16H10ClNO3/c17-12-6-2-4-8-14(12)21-15-9-11(16(19)20)10-5-1-3-7-13(10)18-15/h1-9H,(H,19,20)
• InChI Key： XHNBKFOIZFHRTH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1=CC(C(=O)O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 299.035
• Monoisotopic Mass: 299.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4

Additional information on 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid

Introduction to 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid (CAS No. 1096950-94-5)

2-(2-Chlorophenoxy)quinoline-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1096950-94-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a quinoline core substituted with a chlorophenoxy group at the 2-position and a carboxylic acid moiety at the 4-position, has garnered attention due to its structural features and potential biological activities. The quinoline scaffold is well-documented for its role in various pharmacological applications, while the presence of the chlorophenoxy group introduces unique electronic and steric properties that can influence its interactions with biological targets.

The synthesis and characterization of 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid involve sophisticated organic chemistry techniques, including multi-step reactions such as nucleophilic aromatic substitution, cyclization, and functional group transformations. The compound's stability under various conditions, as well as its solubility profile, are critical factors that determine its suitability for further pharmaceutical development. Recent advancements in crystallographic techniques have allowed researchers to elucidate the precise three-dimensional structure of this compound, providing insights into its molecular geometry and potential binding modes with biological receptors.

In the context of drug discovery, 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid has been explored as a lead compound for developing novel therapeutic agents. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may exhibit properties such as antimicrobial, anti-inflammatory, or anticancer activities. For instance, quinoline derivatives have a long history of use in treating malaria and other infectious diseases, while phenoxyacetic acid derivatives are known for their herbicidal and fungicidal properties. The combination of these structural elements in 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid makes it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of computational chemistry in predicting the biological activity of such compounds. Molecular docking simulations have been employed to model the interaction of 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid with various protein targets, including enzymes and receptors involved in disease pathways. These virtual screening approaches have identified potential binding pockets and key interactions that could be exploited to enhance the compound's efficacy. Additionally, quantum mechanical calculations have provided detailed insights into the electronic structure of the molecule, which is crucial for understanding its reactivity and metabolic stability.

The pharmacokinetic properties of 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid are another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. In vitro studies using liver microsomes and intestinal Caco-2 cells have been conducted to assess the metabolic pathways involved in the degradation of this molecule. These experiments have revealed that 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid undergoes biotransformation via cytochrome P450 enzymes, which could influence its half-life and bioavailability.

Furthermore, the environmental impact of pharmaceutical compounds is increasingly being considered in their development. The persistence and toxicity of 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid in aquatic ecosystems are critical factors that need to be evaluated. Biodegradation studies have been performed to assess how this compound behaves in natural environments. These investigations have shown that under certain conditions, it can be metabolized by microbial communities into less toxic intermediates. However, concerns remain about its potential bioaccumulation in aquatic organisms, necessitating further environmental risk assessments.

The synthetic pathways for producing 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid have also been optimized to improve yield and purity. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste generation and hazardous reagent use. For example, catalytic methods involving transition metals have been explored as alternatives to traditional stoichiometric approaches. These innovations not only enhance the efficiency of production but also align with global efforts to promote environmentally responsible chemical manufacturing.

Future directions in the study of 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid include exploring its role in emerging therapeutic areas such as precision medicine and immunotherapy. Its unique structural features may make it a valuable building block for designing next-generation drugs targeting specific disease mechanisms. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these laboratory findings into clinical applications that benefit patients worldwide.

In conclusion, 2-(2-Chlorophenoxy)quinoline-4-carboxylic acid (CAS No. 1096950-94-5) represents a promising compound with diverse applications in pharmaceutical research. Its structural complexity and functional diversity make it a rich subject for further investigation across multiple disciplines. As our understanding of molecular interactions continues to evolve, this compound holds significant potential for contributing to advancements in drug discovery and therapeutic development.